Cas no 2097954-49-7 (1-Methyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole)

• Product Name: 1-Methyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• CAS No: 2097954-49-7
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 5723353
• PubChem ID: 90167816
• Update Time: 2025-09-22

1-Methyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 2097954-49-7
• 1-methyl-3-(trifluoromethyl)-6,7-dihydro-4H-pyrano[4,3-c]pyrazole
• AKOS026725209
• SCHEMBL15730374
• F2198-6948
• CIJOFIOGPVUMFQ-UHFFFAOYSA-N
• 1-methyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• Pyrano[4,3-c]pyrazole, 1,4,6,7-tetrahydro-1-methyl-3-(trifluoromethyl)-
• 1-Methyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole

• Inchi： 1S/C8H9F3N2O/c1-13-6-2-3-14-4-5(6)7(12-13)8(9,10)11/h2-4H2,1H3
• InChI Key： CIJOFIOGPVUMFQ-UHFFFAOYSA-N
• SMILES： FC(C1C2COCCC=2N(C)N=1)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 242.8±35.0 °C(Predicted)
• pka: -0.55±0.20(Predicted)